Cas no 351465-01-5 (6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)-)

6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)- structure
351465-01-5 structure
Product Name:6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)-
CAS No:351465-01-5
MF:C9H7NO3S
MW:209.221781015396
CID:302938
PubChem ID:45077073
Update Time:2025-04-19

6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)-
    • 6-Benzothiazolecarboxylicacid,2-(hydroxymethyl)-(9CI)
    • 2-(hydroxymethyl)-1,3-benzothiazole-6-carboxylic acid
    • 351465-01-5
    • DTXSID70663247
    • Inchi: 1S/C9H7NO3S/c11-4-8-10-6-2-1-5(9(12)13)3-7(6)14-8/h1-3,11H,4H2,(H,12,13)
    • InChI Key: DPGFYJOGSITFDQ-UHFFFAOYSA-N
    • SMILES: S1C(CO)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

  • Exact Mass: 209.01471
  • Monoisotopic Mass: 209.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 70.42
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